Cas no 4337-33-1 (Dimethylpropiothetin Hydrochloride)

• Product Name: Dimethylpropiothetin Hydrochloride
• CAS No: 4337-33-1
• MF: C₅H₁₁ClO₂S
• MW: 170.657639741898
• MDL: MFCD00142888
• CID: 329718
• PubChem ID: 87566261
• Update Time: 2025-06-30

Dimethylpropiothetin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Carboxyethyl)dimethylsulfonium chloride
• Dimethyl-β-propiothetin
• 2-carboxyethyl(dimethyl)sulfanium,chloride
• DMPT
• Sulfonium,(2-carboxyethyl)dimethyl-, chloride (1:1)
• DMSP
• Dimethyl-3-propiothetin chloride
• Dimethylsulfoniopropionate hydrochloride
• Carboxyethyldimethylsulfoniumchloride
• Dimethyl-beta-propiothetin
• 6GDD2X927T
• AK114711
• Sulfonium, (2-carboxyethyl)dimethyl-, chloride
• dimethylsulfoniopropionate
• Dimethyl-beta-propiothetin chloride
• Dimethyl-beta-propiothetin hydrochloride
• Dimethylsulfoniopropionate chloride [MI]
• beta-Propiothetin, dimethyl-, hydrochloride
• C5H11ClO2S
• Sulfonium, (2-carboxyethyl)dimethyl-, chloride (1:1)
• NSC
• NSC832
• dimethylpropiothetin
• Dimethylpropiothetin Hydrochloride
• Q27264868
• SCHEMBL3767981
• J-500683
• MFCD00142888
• NSC-83252
• DS-3883
• NSC 83252
• (2-carboxyethyl)dimethylsulfanium chloride
• (2-Carboxyethyl)(dimethyl)sulfonium chloride, AldrichCPR
• .BETA.-PROPIOTHETIN, DIMETHYL-, HYDROCHLORIDE
• Dimethylpropiothetin hydrochloride, analytical standard
• DIMETHYL-.BETA.-PROPIOTHETIN CHLORIDE
• DTXSID80415714
• CS-0158148
• AKOS015833118
• FT-0690267
• UNII-6GDD2X927T
• 2-carboxyethyl(dimethyl)sulfanium;chloride
• (2-CARBOXYETHYL)DIMETHYLSULFONIUMCHLORIDE
• (2-Carboxyethyl)(dimethyl)sulfonium chloride
• NSC83252
• 4337-33-1
• DIMETHYL-.BETA.-PROPIOTHETIN HYDROCHLORIDE
• Dimethylsulfonyl propionate
• HY-W105506

• MDL： MFCD00142888
• Inchi： 1S/C5H10O2S.ClH/c1-8(2)4-3-5(6)7;/h3-4H2,1-2H3;1H
• InChI Key： RRUMKKGRKSSZKY-UHFFFAOYSA-N
• SMILES： [Cl-].[S+](C)(C)CCC(=O)O

Computed Properties

• Exact Mass: 170.01700
• Monoisotopic Mass: 170.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 129 °C
• PSA: 62.60000
• LogP: -2.65700
• Solubility: Uncertain

Dimethylpropiothetin Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：OL5540000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Dimethylpropiothetin Hydrochloride

Comprehensive Overview of Dimethylpropiothetin Hydrochloride (CAS No. 4337-33-1): Properties, Applications, and Research Insights

Dimethylpropiothetin Hydrochloride (CAS No. 4337-33-1), often abbreviated as DMPT-HCl, is a quaternary ammonium compound with significant biological and industrial relevance. This compound, chemically known as S-(dimethylsulfonium)propionate hydrochloride, has garnered attention in fields ranging from biochemistry to agriculture due to its unique properties. Its molecular structure, characterized by a sulfonium group and a carboxylate moiety, enables diverse interactions, making it a subject of ongoing research and application development.

One of the most frequently searched questions about Dimethylpropiothetin Hydrochloride is its role in plant stress tolerance. Recent studies highlight its function as an osmoprotectant, helping plants combat abiotic stresses like salinity and drought. This aligns with the growing global focus on sustainable agriculture and climate-resilient crops. Researchers are exploring how DMPT-HCl can enhance crop yields under adverse conditions, a topic highly relevant to farmers and agronomists seeking innovative solutions.

In the realm of human health, Dimethylpropiothetin Hydrochloride has been investigated for its potential as a dietary supplement. Its structural similarity to naturally occurring sulfonium compounds in marine organisms, such as algae, has prompted studies on its antioxidant and anti-inflammatory properties. These findings resonate with the rising consumer interest in nutraceuticals and functional foods, particularly those derived from natural sources. However, further clinical validation is needed to substantiate these claims.

The industrial applications of CAS No. 4337-33-1 extend to cosmetic formulations, where its hydrating and stabilizing properties are valued. With the beauty industry increasingly prioritizing clean-label ingredients and science-backed formulations, DMPT-HCl has emerged as a candidate for skincare products targeting moisture retention. This aligns with trending searches for "anti-aging compounds" and "skin barrier enhancers."

From a synthetic chemistry perspective, Dimethylpropiothetin Hydrochloride serves as a versatile intermediate. Its sulfonium group facilitates nucleophilic substitution reactions, making it useful in organic synthesis. Researchers are exploring its role in green chemistry initiatives, particularly in reducing the environmental footprint of chemical processes. This ties into broader discussions about eco-friendly manufacturing and circular economy principles.

Quality control and analytical methods for CAS No. 4337-33-1 are another area of interest. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity, a critical factor for pharmaceutical and research applications. These technical aspects address frequently searched queries like "DMPT-HCl purity standards" and "analytical techniques for sulfonium compounds."

In summary, Dimethylpropiothetin Hydrochloride (CAS No. 4337-33-1) represents a multifaceted compound with expanding applications. Its relevance to agricultural innovation, health sciences, and industrial chemistry positions it as a compound of enduring scientific and commercial value. As research continues to uncover new functionalities, its role in addressing contemporary challenges is likely to grow.